2-Methoxy-6-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Molecular Formula: C7H5ClF3NO3S
• Molecular Weight: 275.63 g/mol
• IUPAC Name: 2-methoxy-6-(trifluoromethyl)pyridine-4-sulfonyl chloride
• InChI: InChI=1S/C7H5ClF3NO3S/c1-15-6-3-4(16(8,13)14)2-5(12-6)7(9,10)11/h2-3H,1H3
• InChI Key: LPJXKNRMAMFGIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=N1)C(F)(F)F)S(=O)(=O)Cl

Description

2-Methoxy-6-(trifluoromethyl)pyridine-4-sulfonyl chloride is a chemical compound with the molecular formula C7H6ClF3NO3S. This compound is known for its unique chemical properties and is used in various scientific research applications. It is a derivative of pyridine, a basic heterocyclic organic compound, and contains functional groups such as methoxy, trifluoromethyl, and sulfonyl chloride.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methoxy-6-(trifluoromethyl)pyridine-4-sulfonyl chloride typically involves the reaction of 2-Methoxy-6-(trifluoromethyl)pyridine with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the selective formation of the sulfonyl chloride group. The general reaction scheme is as follows:

$$\text{2-Methoxy-6-(trifluoromethyl)pyridine} + \text{Chlorosulfonic acid} \rightarrow \text{this compound}$$2-Methoxy-6-(trifluoromethyl)pyridine+Chlorosulfonic acid→2-Methoxy-6-(trifluoromethyl)pyridine-4-sulfonyl chloride

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures. The reaction conditions, such as temperature